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Compound of Interest

Compound Name: 3,5-dimethyloxan-4-ol

CAS No.: 1420815-91-3

Cat. No.: B1524051

Get Quote

Case Ticket: Low Systemic Exposure (AUC) in
Preclinical Models
Status: Open Priority: High Agent: Senior Application Scientist

Part 1: Diagnostic Triage – Identifying the Bottleneck
Before selecting a formulation strategy, you must determine if the low bioavailability is driven by

Solubility (Dissolution-Limited) or Metabolism (Clearance-Limited).

Q: How do I distinguish between solubility-limited and metabolism-limited bioavailability for this

molecule?

A: Perform the "Split-Dose" diagnostic test.

Intravenous (IV) Bolus: Administer 1 mg/kg IV. Calculate Clearance (

) and Volume of Distribution (

).
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Oral (PO) Solution: Administer 5 mg/kg in a co-solvent system (e.g., PEG400:Water 40:60).

Analysis:

If IV Clearance is high (>70% of hepatic blood flow) and Oral Bioavailability (

) is low, the issue is First-Pass Metabolism.

If IV Clearance is low but Oral

is low, the issue is Solubility/Permeability or Efflux.

Note: For 3,5-dimethyloxan-4-ol, the 4-hydroxyl group makes it a prime target for Phase

II conjugation (glucuronidation).

Part 2: Formulation Strategies (Troubleshooting Q&A)
Issue 1: The compound is a liquid/oil and difficult to formulate as a
solid dosage.
Q: My API is a viscous liquid at room temperature. How do I stabilize it for oral delivery without

using softgels?

A: Use Adsorption onto Mesoporous Carriers (Liquisolid Systems). Liquid lipophilic drugs often

suffer from variable absorption. Adsorbing the liquid API onto high-surface-area carriers

transforms it into a free-flowing powder with enhanced dissolution rates.

Recommended Carriers:

Neusilin® US2 (Magnesium Aluminometasilicate): High oil adsorption capacity (~3.0

mL/g).

Syloid® XDP (Mesoporous Silica): Designed for converting oils to powders.

Protocol:

Dissolve 3,5-dimethyloxan-4-ol in a volatile solvent (Ethanol) or use neat if viscosity

permits.
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Add carrier (ratio 1:1 to 1:3 w/w).

Mix until a dry powder is achieved.

Critical Step: Assess "flowability" using Carr’s Index. If >25, add a glidant (Aerosil 200).

Issue 2: Poor Solubility in Gastric Fluids (BCS Class II behavior).
Q: The compound precipitates in FaSSGF (Fasted State Simulated Gastric Fluid). What is the

best lipid-based strategy?

A: Implement a Self-Microemulsifying Drug Delivery System (SMEDDS). Given the lipophilic

nature of the dimethyl-substituted pyran ring, lipid formulations are superior to standard

micronization.

Formulation Template (Type IIIb Lipid Formulation):

Oil Phase (30%): Capryol™ 90 (Propylene glycol monocaprylate) – Solubilizes the

alcohol.

Surfactant (40%): Cremophor® EL or Tween 80 – Ensures emulsification.

Co-Surfactant (30%): Transcutol® HP (Diethylene glycol monoethyl ether) – Reduces

interfacial tension.

Mechanism: Upon contact with gastric fluid, this mixture spontaneously forms an O/W

microemulsion (<50 nm droplet size), presenting the drug in a solubilized state for

absorption.

Issue 3: Rapid Elimination (Metabolic Instability).
Q: Microsomal stability data shows a half-life (

) of <10 minutes. The 4-OH group is being conjugated.[1] How do I block this?

A: This is the most critical hurdle for secondary alcohols. You have two chemical modification

paths:

Prodrug Strategy (Esterification):
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Synthesize the Succinate or Phosphate ester of 3,5-dimethyloxan-4-ol.

Logic: The ester masks the hydroxyl group from gastric degradation and UGT enzymes

(glucuronidation) during the absorption phase. Plasma esterases will hydrolyze it back to

the active parent drug after absorption.

Deuteration (Kinetic Isotope Effect):

If the primary metabolic route is oxidation to the ketone (3,5-dimethyloxan-4-one),

synthesize the 4-deuterio-3,5-dimethyloxan-4-ol analog.

Logic: C-D bonds are stronger than C-H bonds, potentially slowing down CYP450-

mediated oxidation without altering binding affinity.

Part 3: Visualization of Strategies
Diagram 1: Formulation Decision Tree
This flowchart guides you through selecting the correct formulation based on the physical state

and solubility data of your specific lot of 3,5-dimethyloxan-4-ol.
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Strategy D: Amorphous Solid Dispersion
(HPMC-AS / Spray Drying)

Yes (Poor Sol)
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Caption: Decision matrix for selecting the optimal formulation vehicle based on the physical

state and aqueous solubility of the tetrahydropyran derivative.

Diagram 2: Metabolic Pathways & Blocking Strategies
Understanding the fate of the 4-hydroxyl group is essential. This diagram illustrates the

competition between bioactivation and elimination.
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Caption: Metabolic fate of the secondary alcohol moiety. Strategies (Green) intervene to

prevent conversion to inactive metabolites (Red).

Part 4: Experimental Protocols
Protocol A: Preparation of a SEDDS Formulation
Objective: Create a stable, self-emulsifying concentrate for oral gavage or capsule filling.

Materials:

3,5-Dimethyloxan-4-ol (API)

Capryol™ 90 (Oil)

Cremophor® EL (Surfactant)

Transcutol® HP (Co-surfactant)

Procedure:

Ratio Selection: Prepare a base vehicle of 30:40:30 (Oil:Surfactant:Co-surfactant).

Solubilization: Weigh 100 mg of API into a glass vial.

Vehicle Addition: Add 900 mg of the base vehicle mixture.
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Mixing: Vortex for 2 minutes, then sonicate at 40°C for 10 minutes until a clear, single-phase

liquid is obtained.

Quality Control (Dispersibility Test):

Add 100 µL of the formulation to 100 mL of 0.1N HCl (37°C) with gentle stirring.

Pass Criteria: Formation of a clear or slightly bluish emulsion within 1 minute.

Fail Criteria: Phase separation or oil droplets visible on the surface.

Protocol B: Microsomal Stability Assay (Metabolic Screening)
Objective: Determine if the 3,5-dimethyl substitution provides sufficient steric hindrance against

metabolism.

Procedure:

Incubation System: Human Liver Microsomes (HLM) at 0.5 mg protein/mL.

Substrate: 1 µM 3,5-dimethyloxan-4-ol.

Cofactor: NADPH regenerating system (Mg2+, Glucose-6-phosphate, G6PDH, NADP+).

Timepoints: 0, 5, 15, 30, 60 minutes.

Quench: Add ice-cold Acetonitrile containing Internal Standard.

Analysis: LC-MS/MS monitoring the parent ion (M+H) and the ketone metabolite (+2 Da

mass shift loss... wait, oxidation is -2H, so -2 Da shift).

Note: Look for +176 Da shift for Glucuronide metabolites.

Part 5: Data Summary Table
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Parameter Value / Characteristic
Implication for
Bioavailability

Molecular Weight ~130.2 g/mol
High permeability likely; not

limited by size.

LogP (Predicted) 1.5 – 2.2

Moderate lipophilicity. Good

membrane crossing, but

solubility issues in pure water.

H-Bond Donors 1 (Secondary -OH)
Critical site for metabolic

conjugation (Glucuronidation).

Physical State Liquid / Low-MP Solid

Requires adsorption or lipid

formulation for solid dosage

forms.

Key Risk First-Pass Metabolism
High extraction ratio likely due

to accessible -OH group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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